Potassium;benzenesulfonylmethylsulfonylbenzene

• CAS No.: 19472-81-2
• Molecular Formula: C13H11KO4S2
• Molecular Weight: 334.5 g/mol
• IUPAC Name: potassium;benzenesulfonylmethylsulfonylbenzene
• InChI: InChI=1S/C13H11O4S2.K/c14-18(15,12-7-3-1-4-8-12)11-19(16,17)13-9-5-2-6-10-13;/h1-11H;/q-1;+1
• InChI Key: CPPPPRHVHHAAPX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)[CH-]S(=O)(=O)C2=CC=CC=C2.[K+]

Description

Potassium;benzenesulfonylmethylsulfonylbenzene is a complex organic compound that features both potassium and sulfonyl functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Potassium;benzenesulfonylmethylsulfonylbenzene typically involves sulfonylation reactions. One common method is the use of potassium metabisulfite as a sulfur dioxide surrogate. This process often goes through radical mechanisms with the insertion of sulfur dioxide under mild conditions . Additionally, transition metal catalysis and photoinduced conversions under visible light or ultraviolet irradiation are also employed .

Industrial Production Methods

Industrial production of this compound may involve large-scale sulfonylation reactions using readily available and inexpensive reagents. The process is designed to be efficient and cost-effective, ensuring high yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

Potassium;benzenesulfonylmethylsulfonylbenzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate, leading to the formation of carboxylic acids.

Reduction: Reduction reactions can be carried out using suitable reducing agents, although specific conditions may vary.

Substitution: Electrophilic substitution reactions are common, especially on the benzene ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) is a common oxidizing agent used under acidic conditions.

Substitution: Electrophilic substitution reactions often use reagents like sulfuric acid (H2SO4) or nitric acid (HNO3) under controlled conditions.

Major Products Formed

Oxidation: Carboxylic acids are the major products formed during oxidation reactions.

Substitution: Depending on the substituents and conditions, various substituted benzene derivatives can be formed.

Scientific Research Applications

Potassium;benzenesulfonylmethylsulfonylbenzene has several applications in scientific research:

Chemistry: It is used in the synthesis of sulfonyl-containing compounds, which are important in pharmaceuticals and materials science.

Biology: The compound can be used in the development of biosensors for detecting specific ions or molecules in biological samples.

Medicine: Sulfonyl-containing compounds derived from this compound have potential therapeutic applications.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of Potassium;benzenesulfonylmethylsulfonylbenzene involves its interaction with molecular targets through its sulfonyl groups. These groups can participate in various chemical reactions, such as nucleophilic substitution, leading to the formation of covalent bonds with target molecules. The pathways involved may include radical mechanisms and transition metal catalysis .

Comparison with Similar Compounds

Similar Compounds

Potassium permanganate (KMnO4): A strong oxidizing agent used in various chemical reactions.

Sulfonyl chlorides: Compounds with similar sulfonyl functional groups used in organic synthesis.

Uniqueness

Potassium;benzenesulfonylmethylsulfonylbenzene is unique due to its combination of potassium and sulfonyl groups, which impart distinct chemical properties and reactivity. This makes it valuable in specific applications where both functionalities are required.